Cas no 853752-79-1 ({1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 853752-79-1
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 5447020
• Update Time: 2025-11-01

{1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[3-(3,4-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}methanol
• {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol

• Inchi： 1S/C19H22N2O2/c1-14-8-9-16(12-15(14)2)23-11-5-10-21-18-7-4-3-6-17(18)20-19(21)13-22/h3-4,6-9,12,22H,5,10-11,13H2,1-2H3
• InChI Key： ZYULBFFTXVHQOJ-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCCOC2=CC=C(C)C(C)=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol

Comprehensive Overview of {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-79-1)

The compound {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-79-1) is a benzodiazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a methanol group attached to a benzodiazole core, makes it a subject of interest for researchers exploring novel bioactive molecules. The presence of a 3,4-dimethylphenoxy moiety further enhances its versatility, enabling interactions with various biological targets.

In recent years, the demand for benzodiazole-based compounds has surged due to their wide-ranging applications in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The compound {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol has been investigated for its potential role in modulating enzyme activity and receptor binding, making it a promising candidate for therapeutic use. Researchers are also exploring its utility in organic electronics, where its aromatic and conjugated systems could contribute to advanced material properties.

The synthesis of {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol involves multi-step organic reactions, including alkylation and oxidation processes. Its CAS No. 853752-79-1 serves as a unique identifier in chemical databases, facilitating accurate referencing in academic and industrial research. The compound's solubility and stability profiles are critical for its formulation in various applications, and ongoing studies aim to optimize these properties for enhanced performance.

From an environmental perspective, the biodegradability and eco-toxicity of {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol are under scrutiny, aligning with global trends toward sustainable chemistry. Regulatory bodies emphasize the need for green synthesis methods to minimize hazardous byproducts, a topic frequently searched by professionals in the field. Additionally, the compound's potential as a bioactive scaffold has sparked interest in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its interactions.

In conclusion, {1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-79-1) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its continued study promises to unlock new possibilities in drug design and functional materials, addressing some of the most pressing challenges in modern science.